![molecular formula C19H16BrF2N3O3S B6489490 3-(4-bromophenyl)-8-(2,4-difluorobenzenesulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one CAS No. 1189951-53-8](/img/structure/B6489490.png)
3-(4-bromophenyl)-8-(2,4-difluorobenzenesulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
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Description
Synthesis Analysis
The synthesis of a compound involves a series of chemical reactions, with each step typically involving a specific reagent or catalyst. The overall process is designed to maximize yield and minimize the formation of unwanted byproducts .Chemical Reactions Analysis
The chemical reactions of a compound can be studied using various techniques, such as NMR, IR, and UV-visible spectroscopy, as well as cyclic voltammetry for redox reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound, such as its melting point, boiling point, density, and refractive index, can be determined using various analytical techniques .Scientific Research Applications
- Redox Potential : Cyclic voltammetry experiments reveal that the chalcone derivative (Compound I) exhibits a larger oxidation potential than the pyrazoline derivative . This property could be harnessed for redox-based applications, such as sensors or energy storage devices.
- Co(ii) MOFs : Complexes based on 2,4,6-tris(4-pyridyl)-1,3,5-triazine and Compound I exhibit unusual 3D frameworks. These MOFs could find use in gas storage, catalysis, or separation processes .
- Oxygen Reduction Reaction (ORR) : Co, N-codoped porous carbon materials derived from Compound I could serve as efficient ORR electrocatalysts . ORR is crucial for fuel cells and metal-air batteries.
Biological Applications
Compound I’s structural features make it relevant in biological contexts:
properties
IUPAC Name |
3-(4-bromophenyl)-8-(2,4-difluorophenyl)sulfonyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16BrF2N3O3S/c20-13-3-1-12(2-4-13)17-18(26)24-19(23-17)7-9-25(10-8-19)29(27,28)16-6-5-14(21)11-15(16)22/h1-6,11H,7-10H2,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQNULEHPKHGXGL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC12NC(=O)C(=N2)C3=CC=C(C=C3)Br)S(=O)(=O)C4=C(C=C(C=C4)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16BrF2N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
484.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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